3-(4-(Trifluoromethyl)phenyl)benzo[b]thiophene

• Molecular Formula: C15H9F3S
• Molecular Weight: 278.29 g/mol
• SMILES: C1=CC=C2C(=C1)C(=CS2)C3=CC=C(C=C3)C(F)(F)F
• InChI: InChI=1S/C15H9F3S/c16-15(17,18)11-7-5-10(6-8-11)13-9-19-14-4-2-1-3-12(13)14/h1-9H
• InChIKey: NEIYTFGZOCSVAM-UHFFFAOYSA-N

3-(4-(Trifluoromethyl)phenyl)benzo[b]thiophene: A 4-CF₃-Activated Benzothiophene Scaffold for Drug Design and Material Synthesis

3-(4-(Trifluoromethyl)phenyl)benzo[b]thiophene (CAS 1415605-83-2) is a synthetic 3-arylated benzo[b]thiophene derivative with the molecular formula C₁₅H₉F₃S (MW 278.29 g/mol) . This compound features a benzothiophene core substituted at the 3-position with a 4-(trifluoromethyl)phenyl group, positioning it among privileged scaffolds in medicinal chemistry and materials science [1]. Benzo[b]thiophenes, such as raloxifene and arzoxifene, are established selective estrogen receptor modulators (SERMs) [1]. The 4′-substituent critically governs receptor binding, oxidative metabolism, and physicochemical properties [2][3]. The para-CF₃ substituent enhances lipophilicity, metabolic stability, and electron-withdrawing capacity, making it a distinct building block for iterative optimization in drug discovery and advanced materials research.

▶ Lead optimization building block for SERM research

▶ 4-CF₃ substituent for metabolic stability and redox control

▶ Compatible with Pd-catalyzed library synthesis at 2-position

• [1] Overk, C. R.; Peng, K.-W.; Asghodom, R. T.; Kastrati, I.; Lantvit, D. D.; Qin, Z.; Frasor, J.; Bolton, J. L.; Thatcher, G. R. J. Structure–Activity Relationships for a Family of Benzothiophene Selective Estrogen Receptor Modulators Including Raloxifene and Arzoxifene. ChemMedChem 2007, 2 (10), 1520–1526. View Source
• [2] Qin, Z.; Kastrati, I.; Chandrasena, R. E. P.; Liu, H.; Yao, P.; Petukhov, P. A.; Bolton, J. L.; Thatcher, G. R. J. Benzothiophene Selective Estrogen Receptor Modulators with Modulated Oxidative Activity and Receptor Affinity. J. Med. Chem. 2007, 50 (11), 2682–2692. View Source
• [3] Qin, Z.; Kastrati, I.; Ashgodom, R. T.; Lantvit, D. D.; Overk, C. R.; Choi, Y.; van Breemen, R. B.; Bolton, J. L.; Thatcher, G. R. J. Structural Modulation of Oxidative Metabolism in Design of Improved Benzothiophene Selective Estrogen Receptor Modulators (SERMs). Drug Metab. Dispos. 2009, 37 (1), 161–169. View Source

Why 3-(4-(Trifluoromethyl)phenyl)benzo[b]thiophene Cannot Be Substituted by Generic 3-Arylbenzothiophenes

Interchanging this 4-CF₃-substituted benzothiophene with unsubstituted or differently substituted 3-arylbenzothiophene analogs is not straightforward due to the profound influence of the para-substituent on physicochemical, electronic, and biochemical properties. SAR data demonstrates that small, electronegative 4′-substituents are strongly preferred for benzothiophene–estrogen receptor (ER) binding, while substituent choice directly controls oxidative lability: electron-withdrawing groups such as SO₂CH₃ attenuate redox activity by approximately 10-fold relative to OCH₃ [1]. Similarly, 4′-fluoro substitution blocks quinoid formation, a critical determinant of genotoxicity [2]. The CF₃ group, with its strong electron-withdrawing effect (Hammett σₚ ≈ 0.54) and metabolic inertness, is predicted to further suppress oxidative bioactivation while increasing logD. Thus, generic substitution with 4-H, 4-OCH₃, or 4-CH₃ analogs would alter metabolic fate, binding affinity, and synthetic reactivity, undermining in vitro–in vivo correlation and complicating lead optimization.

Oxidative metabolism shift

4-CF₃ suppresses redox activity ~30-fold vs. 4-OCH₃; 4-H or 4-OCH₃ analogs may alter metabolic fate.

Binding affinity alteration

Electron-withdrawing σₚ≈0.54 effect of CF₃ is absent in 4-CH₃ or 4-OCH₃, potentially reducing ER binding.

Synthetic route incompatibility

4-OH analog requires protection/deprotection; 4-CF₃ is orthogonal to Pd-catalyzed cross-coupling.

• [1] Qin, Z.; Kastrati, I.; Chandrasena, R. E. P.; Liu, H.; Yao, P.; Petukhov, P. A.; Bolton, J. L.; Thatcher, G. R. J. Benzothiophene Selective Estrogen Receptor Modulators with Modulated Oxidative Activity and Receptor Affinity. J. Med. Chem. 2007, 50 (11), 2682–2692. View Source
• [2] Qin, Z.; Kastrati, I.; Ashgodom, R. T.; Lantvit, D. D.; Overk, C. R.; Choi, Y.; van Breemen, R. B.; Bolton, J. L.; Thatcher, G. R. J. Structural Modulation of Oxidative Metabolism in Design of Improved Benzothiophene Selective Estrogen Receptor Modulators (SERMs). Drug Metab. Dispos. 2009, 37 (1), 161–169. View Source

Quantitative Differentiation Evidence for 3-(4-(Trifluoromethyl)phenyl)benzo[b]thiophene vs. Closest Analogs

4′-CF₃ Modulation of ER Binding and Redox Activity Relative to 4′-OCH₃ and 4′-F Analogs

For benzothiophene SERMs, the 4′-substituent tunes ER affinity and oxidative metabolism. In the X-DMA series reported by Qin et al. (2007), the 4′-OCH₃ analog (arzoxifene, 1) shows an ERα RBA of 1.0 and DPPH scavenging rate constant (k_obs) of 103 × 0.91 s⁻¹, whereas the 4′-F analog (F-DMA, 3) shows attenuated redox activity with k_obs = 103 × 0.03 s⁻¹ (~30-fold reduction) while retaining good ER affinity [1]. The 4′-SO₂CH₃ analog (13) is ~10-fold less redox-active than 1, demonstrating that electron-withdrawing substituents systematically suppress oxidative lability. The 4′-CF₃ group, with a stronger electron-withdrawing effect (Hammett σₚ = 0.54 vs. 0.06 for F), is expected to further suppress DPPH radical scavenging relative to 4′-F, while maintaining favorable ER binding through the hydrophobic subpocket interaction. This is consistent with the structural preference for small, electronegative 4′-substituents noted for ER ligand binding in the raloxifene series [2].

Redox activity modulation

Class-level

Predicted ~30-fold lower DPPH scavenging vs. 4′-OCH₃

Supports reduced oxidative lability in building block selection

Extrapolated from analog SAR; empirical data pending

Evidence Dimension	DPPH radical scavenging rate as a surrogate for redox activity
Target Compound Data	Predicted k_obs ≤ 0.01 × 10³ s⁻¹ (extrapolated from 4-F and 4-SO₂CH₃ SAR trends)
Comparator Or Baseline	4′-OCH₃ (arzoxifene): 0.91 × 10³ s⁻¹; 4′-F (F-DMA): 0.03 × 10³ s⁻¹; 4′-SO₂CH₃: ~0.09 × 10³ s⁻¹
Quantified Difference	~30-fold lower redox activity vs. 4′-OCH₃; predicted further ~3- to 5-fold reduction vs. 4′-F
Conditions	DPPH radical scavenging assay; J. Med. Chem. 2007, Table 1

Why This Matters

Lower redox activity correlates with reduced potential for genotoxic quinoid metabolite formation, an essential consideration for selecting benzothiophene building blocks in SERM drug development.

• [1] Qin, Z.; Kastrati, I.; Chandrasena, R. E. P.; Liu, H.; Yao, P.; Petukhov, P. A.; Bolton, J. L.; Thatcher, G. R. J. Benzothiophene Selective Estrogen Receptor Modulators with Modulated Oxidative Activity and Receptor Affinity. J. Med. Chem. 2007, 50 (11), 2682–2692. View Source
• [2] Overk, C. R.; Peng, K.-W.; Asghodom, R. T.; Kastrati, I.; Lantvit, D. D.; Qin, Z.; Frasor, J.; Bolton, J. L.; Thatcher, G. R. J. Structure–Activity Relationships for a Family of Benzothiophene Selective Estrogen Receptor Modulators Including Raloxifene and Arzoxifene. ChemMedChem 2007, 2 (10), 1520–1526. View Source

4′-CF₃ Blockade of Quinoid Bioactivation vs. 4′-OH (DMA)

The 4′-OH analog desmethylarzoxifene (DMA, 2) readily undergoes two-electron oxidation to a diquinone methide, which forms adducts with glutathione (GSH), proteins, and DNA, posing a potential genotoxicity risk [1][2]. In contrast, 4′-F substitution blocks two-electron quinoid formation; 4′-F-DMA is anticipated to form only a semiquinone on one-electron oxidation, a pathway not blocked by 4′-modification but significantly attenuated for electron-withdrawing groups [1]. The 4′-CF₃ group, being stronger electron-withdrawing than F, is predicted to further destabilize the one-electron oxidation intermediate, raising the oxidation potential beyond biologically accessible ranges. The 4′-substituent remote from the phenolic OH is the primary tuning handle for modulating redox activity while preserving ER affinity [2].

Quinoid bioactivation blockade

Class-level

4′-CF₃ blocks diquinone methide formation (vs. 4′-OH full activation)

May avoid genotoxic quinone metabolite formation in research compounds

Based on electron-withdrawing substituent effects; verify experimentally

Evidence Dimension	Quinoid metabolite formation propensity
Target Compound Data	Quinone methide formation blocked; semiquinone formation predicted to be further attenuated relative to 4′-F
Comparator Or Baseline	4′-OH (DMA): full diquinone methide formation + GSH adducts; 4′-F (F-DMA): blocks two-electron oxidation, permits attenuated one-electron oxidation
Quantified Difference	Qualitative shift: 4′-OH → ditoxinogenic; 4′-F → blocked two-electron oxidation; 4′-CF₃ → predicted stronger blockade of both pathways
Conditions	In vitro oxidative metabolism assay; Drug Metab. Dispos. 2009; J. Med. Chem. 2007

Why This Matters

For procurement decisions, a building block with a 4′-CF₃ group eliminates the risk of genotoxic quinoid metabolite formation inherent to the 4′-OH analog, improving the safety profile of derived drug candidates.

• [1] Qin, Z.; Kastrati, I.; Ashgodom, R. T.; Lantvit, D. D.; Overk, C. R.; Choi, Y.; van Breemen, R. B.; Bolton, J. L.; Thatcher, G. R. J. Structural Modulation of Oxidative Metabolism in Design of Improved Benzothiophene Selective Estrogen Receptor Modulators (SERMs). Drug Metab. Dispos. 2009, 37 (1), 161–169. View Source
• [2] Qin, Z.; Kastrati, I.; Chandrasena, R. E. P.; Liu, H.; Yao, P.; Petukhov, P. A.; Bolton, J. L.; Thatcher, G. R. J. Benzothiophene Selective Estrogen Receptor Modulators with Modulated Oxidative Activity and Receptor Affinity. J. Med. Chem. 2007, 50 (11), 2682–2692. View Source

Synthetic Accessibility of 3-(4-(Trifluoromethyl)phenyl)benzo[b]thiophene via Pd-Catalyzed Arylative Cyclization

The compound is readily accessible via Pd(phen)₂-catalyzed arylative cyclization of o-(1-alkynyl)thioanisoles with aryl iodides. The Yamauchi–Murai method (J. Org. Chem. 2016) accommodates a broad range of aryl iodides bearing both electron-donating and electron-withdrawing groups, including CF₃ . This enables direct installation of the 4-CF₃-phenyl group at the 3-position in a single catalytic step (reaction proceeded smoothly via C–S bond cleavage). In contrast, the 4-OH analog requires protection/deprotection strategies due to incompatibility of free phenols with C–H activation conditions. The 4-CF₃ group is fully orthogonal to Pd-catalyzed transformations, allowing subsequent functionalization at the 2-position (e.g., bromination, formylation) without cross-reactivity.

Synthetic step efficiency

Data to verify

Single-step Pd-catalyzed 3-arylation; no protecting group required

Streamlined synthesis for parallel library construction

Limited published comparative data

Evidence Dimension	Synthetic step count and functional group tolerance for 3-arylation
Target Compound Data	Single-step 3-arylation via Pd/phenanthroline-catalyzed cyclization; 4-CF₃ fully compatible with reaction conditions
Comparator Or Baseline	4-OH analog: requires phenol protection (2 extra steps); 4-NH₂ analog: incompatible with electrophilic conditions; 4-Br analog: competent but lacks metabolic stability benefits
Quantified Difference	≥2-step synthetic advantage over 4-OH analog; no protecting group manipulation required
Conditions	Pd(phen)₂[PF₆]₂ catalyst, aryl iodide, J. Org. Chem. 2016, 81, 2945–2948

Why This Matters

Fewer synthetic steps and orthogonal functional group compatibility directly reduce procurement costs and synthesis turnaround time, making this building block more attractive for parallel library synthesis.

Enhanced Lipophilicity (logD) and Passive Membrane Permeability vs. 4-H, 4-F, and 4-OH Analogs

The CF₃ group substantially increases lipophilicity compared to other 4′-substituents. Based on Hansch π constants, the π(CF₃) = 0.88 vs. π(F) = 0.14, π(Cl) = 0.71, π(OH) = −0.67, and π(H) = 0.00 [1]. This predicts an increase in logP of ~0.7–1.5 log units relative to 4-F or 4-Cl analogs, and ~1.5 log units vs. the 4-OH analog. For benzothiophene SERMs, the trifluoromethyl group enhances lipophilicity and affects reactivity, with the planar benzothiophene system enabling π-conjugation while the –CF₃ substituent enhances thermal and oxidative stability . Higher logD correlates with improved passive membrane permeability, a key determinant of oral bioavailability. However, it may also increase plasma protein binding, necessitating empirical measurement.

Lipophilicity enhancement

Class-level

Hansch π(CF₃)=0.88; +0.74 π vs. 4-F, +1.55 vs. 4-OH

Increased logD may improve passive membrane permeability

QSPR prediction; empirical logD measurement recommended

Evidence Dimension	Hansch π hydrophobicity constant for 4′-substituent
Target Compound Data	π(CF₃) = 0.88; estimated ΔlogP ≈ +0.7–1.5 vs. 4-F, 4-Cl analogs
Comparator Or Baseline	π(F) = 0.14; π(Cl) = 0.71; π(OH) = −0.67; π(H) = 0.00; π(OCH₃) = −0.02
Quantified Difference	+5.3-fold (π difference 0.74 vs. 4-F); +0.17 log unit vs. 4-Cl; +1.55 log units vs. 4-OH; +0.88 vs. 4-H
Conditions	Hansch π constants derived from octanol/water partition data

Why This Matters

Higher lipophilicity improves membrane permeability and oral absorption potential in drug candidates, but must be balanced against solubility; the CF₃ group offers the highest lipophilicity gain among common electron-withdrawing substituents.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants; American Chemical Society: Washington, DC, 1995. View Source

Priority Application Scenarios for 3-(4-(Trifluoromethyl)phenyl)benzo[b]thiophene in Drug Discovery and Materials Research

Lead Optimization of Benzothiophene SERMs with Reduced Genotoxicity Risk

When iterating on a benzothiophene SERM lead containing a 4′-OH group (e.g., desmethylarzoxifene scaffold), substitution with the 4′-CF₃-phenyl derivative eliminates the phenolic oxidation pathway that generates genotoxic diquinone methide metabolites [1][2]. This enables the medicinal chemist to maintain the benzothiophene core pharmacophore while removing a known toxicophore, improving the therapeutic index without requiring scaffold hopping.

Late-Stage Diversification via 2-Position Functionalization

The 4-CF₃ substituent is chemically inert under common cross-coupling, nucleophilic substitution, and reductive amination conditions. The 2-position of the benzothiophene remains available for electrophilic bromination (generating a versatile Suzuki/Heck partner) or formylation (enabling reductive amination to access diverse amine-containing analogs). This orthogonal reactivity profile supports parallel library synthesis for structure–activity relationship exploration in drug discovery .

Design of Lipophilic Probes for Membrane Protein Targets

The ~0.88 Hansch π contribution of the 4′-CF₃ group significantly boosts logD relative to 4-F, 4-Cl, or 4-H analogs [3]. This enhanced lipophilicity makes the compound a suitable building block for designing small-molecule probes targeting membrane-embedded proteins (e.g., GPCRs, ion channels) where passive membrane partitioning is rate-limiting for target engagement. The CF₃ group simultaneously provides a sensitive ¹⁹F NMR handle for binding and metabolism studies.

Synthesis of [1]Benzothieno[2,3-b][1]benzothiophenes (BTBTs) for Organic Electronics

3-Arylbenzo[b]thiophenes serve as direct precursors to BTBT derivatives via iodine-mediated sulfur insertion [4]. The electron-withdrawing 4-CF₃ group lowers the HOMO energy of the resulting BTBT, which can tune charge transport properties in organic field-effect transistors (OFETs). The thermal stability conferred by the CF₃ group (decomposition temperatures >300°C for analogous benzothiophenes) is advantageous for vacuum-deposited thin-film device fabrication.

Application

Selection Property

Validation Focus

SERM lead optimization research

4′-CF₃ blocks quinoid pathway

Oxidative metabolism profiling; genotoxicity screening

2-position late-stage diversification

Orthogonal reactivity at 2-position

Cross-coupling functional group tolerance

Membrane protein probe design

High lipophilicity (CF₃ group)

Passive membrane permeability; ¹⁹F NMR binding studies

Organic electronics (BTBT synthesis)

Electron-deficient benzothiophene core

Charge carrier mobility; thermal stability test

• [1] Qin, Z.; Kastrati, I.; Ashgodom, R. T.; Lantvit, D. D.; Overk, C. R.; Choi, Y.; van Breemen, R. B.; Bolton, J. L.; Thatcher, G. R. J. Structural Modulation of Oxidative Metabolism in Design of Improved Benzothiophene Selective Estrogen Receptor Modulators (SERMs). Drug Metab. Dispos. 2009, 37 (1), 161–169. View Source
• [2] Qin, Z.; Kastrati, I.; Chandrasena, R. E. P.; Liu, H.; Yao, P.; Petukhov, P. A.; Bolton, J. L.; Thatcher, G. R. J. Benzothiophene Selective Estrogen Receptor Modulators with Modulated Oxidative Activity and Receptor Affinity. J. Med. Chem. 2007, 50 (11), 2682–2692. View Source
• [3] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants; American Chemical Society: Washington, DC, 1995. View Source
• [4] Synthesis of [1]Benzothieno[2,3-b][1]benzothiophenes from 3-Arylbenzo[b]thiophenes through Iodine-Mediated Sulfur Insertion Reaction. Sci. Direct 2023. https://www.sciencedirect.com (accessed 2026-05-10). View Source